Cas no 477850-64-9 (5-(Trifluoromethyl)-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one)

5-(Trifluoromethyl)-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one structure
477850-64-9 structure
Product Name:5-(Trifluoromethyl)-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one
CAS No:477850-64-9
MF:C13H9F6N3O
MW:337.220483541489
CID:5015738
Update Time:2023-08-25

5-(Trifluoromethyl)-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-(trifluoromethyl)-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one
    • 3-(trifluoromethyl)-4-[({[3-(trifluoromethyl)phenyl]methyl}amino)methylidene]-4,5-dihydro-1H-pyrazol-5-one
    • MLS000594317
    • HMS2319E24
    • SMR000126497
    • 5-(Trifluoromethyl)-4-({[3-(trifluoromethyl)benzyl]amino}methylene)-2,4-dihydro-3H-pyrazol-3-one
    • Inchi: 1S/C13H9F6N3O/c14-12(15,16)8-3-1-2-7(4-8)5-20-6-9-10(13(17,18)19)21-22-11(9)23/h1-4,6H,5H2,(H2,21,22,23)/b20-6+
    • InChI Key: CRHLEJDSXIJYAE-CGOBSMCZSA-N
    • SMILES: FC(C1=C(/C=N/CC2C=CC=C(C(F)(F)F)C=2)C(NN1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 523
  • XLogP3: 3
  • Topological Polar Surface Area: 53.5
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